Piptocarphin A

• Molecular Formula: C21H26O9
• Molecular Weight: 422.4 g/mol
• InChI: InChI=1S/C21H26O9/c1-11(2)17(23)28-15-9-20(5,25)21(26)7-6-19(4,30-21)8-14-16(15)13(18(24)29-14)10-27-12(3)22/h8,15,25-26H,1,6-7,9-10H2,2-5H3/b14-8+/t15-,19+,20+,21-/m0/s1
• InChIKey: BZQDHZDSIXPDSS-CYDVCVIESA-N

Piptocarphin A for Research Procurement: Germacranolide Sesquiterpene Lactone with Defined Cytotoxic and Antimicrobial Activity Profiles

Piptocarphin A is a germacranolide-type sesquiterpene lactone first isolated from Piptocarpha chontalensis and subsequently identified in various Vernonia and Vernonanthura species [1]. The compound possesses an unusual conjugated enol lactone and an intramolecular hemiketal functionality within its sesquiterpenoid backbone, structural features that distinguish it from simpler sesquiterpene lactone classes [2]. It is available for research use from specialty natural product suppliers with reported purity >98% and documented cytotoxic activity against multiple cancer cell lines [3].

Germacranolide sesquiterpene lactone scaffold with conjugated enol lactone and hemiketal

Reported high-purity natural product isolate

Documented cytotoxicity activity in cancer cell models

• [1] Cowall P, Cassady JM, Chang CJ, Kozlowski JF. Isolation and structure determination of piptocarphins A-F, cytotoxic germacranolide lactones from Piptocarpha chontalensis. J Org Chem. 1981;46(6):1108-1114. View Source
• [2] Cassady JM. Structural elucidation of the cytotoxic compounds from Centaurea repens and Piptocarpha chontalensis. Ph.D. Dissertation, Purdue University. 1980. AAI8113638. View Source
• [3] Huo J, Yang SP, Xie BJ, et al. Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008;10(6):571-575. View Source

Piptocarphin A Procurement Rationale: Why Not All Sesquiterpene Lactones Are Functionally Interchangeable

Sesquiterpene lactones sharing the hirsutinolide/germacranolide scaffold exhibit marked variability in biological potency and selectivity due to subtle differences in esterification patterns at C-8 and C-13 positions. Within the piptocarphin series (A-F), these structural variations translate into IC50 differences exceeding 2-fold in the same P388 murine leukemia assay system [1]. Furthermore, the presence of a C-8 hydroxyl versus C-8 acyloxy substitution in related hirsutinolides directly modulates both antiplasmodial activity and mammalian cell cytotoxicity, as demonstrated by comparative testing of piptocarphins A, D, F and piptocarphol against P. falciparum and VERO cells [2]. These data confirm that generic substitution among in-class compounds is scientifically unsound; procurement decisions must be anchored in compound-specific quantitative evidence.

Esterification pattern

C-8 and C-13 substitution differences may markedly shift cytotoxic potency across structurally similar sesquiterpene lactones, undermining direct replacement.

C-8 functionality

Hydroxyl versus acyloxy at C-8 can alter mammalian cell sensitivity and antiparasitic activity profiles, limiting compound interchangeability.

Potency divergence

Even within the piptocarphin series, potency variation may be considerable; compound-specific quantitative evidence is required for procurement decisions.

• [1] Huo J, Yang SP, Xie BJ, et al. Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008;10(6):571-575. View Source
• [2] Odonne G, Herbette G, Eparvier V, et al. Evaluation of antiplasmodial and antileishmanial activities of herbal medicine Pseudelephantopus spiralis (Less.) Cronquist and isolated hirsutinolide-type sesquiterpenoids. J Ethnopharmacol. 2015;170:167-174. View Source

Piptocarphin A Evidence Guide: Quantitative Differentiation from Closest Analogs and In-Class Compounds

Piptocarphin A Cytotoxic Potency in P388 Murine Leukemia: Direct Comparison with Vernobockolide B, Piptocarphin C, and Hirsutolide

In a direct head-to-head cytotoxicity screen against the mouse lymphoid tumor cell line P388, Piptocarphin A (IC50 = 0.77 μM) demonstrated 1.71-fold higher potency than piptocarphin C (IC50 = 1.32 μM) and 2.35-fold higher potency than vernobockolide B (IC50 = 1.81 μM). Piptocarphin A's activity was statistically indistinguishable from that of piptocarphin F (IC50 = 0.73 μM) [1]. The compounds were isolated from the same plant material (Vernonia bockiana aerial parts) and tested under identical assay conditions, eliminating inter-laboratory variability as a confounding factor [1].

P388 Cytotoxicity

Head-to-head

IC50 0.77 μM vs piptocarphin C 1.32 μM / vernobockolide B 1.81 μM

1.71× vs C · 2.35× vs B

Supports cytotoxicity endpoint review; reproducible mid-point reference for P388 screening.

Co-isolated from Vernonia bockiana; identical assay conditions.

Evidence Dimension	Cytotoxic activity (IC50) against murine lymphoid tumor P388 cells
Target Compound Data	IC50 = 0.77 μM
Comparator Or Baseline	Piptocarphin C (IC50 = 1.32 μM), Vernobockolide B (IC50 = 1.81 μM), Piptocarphin F (IC50 = 0.73 μM)
Quantified Difference	1.71× more potent than piptocarphin C; 2.35× more potent than vernobockolide B; 1.05× less potent than piptocarphin F
Conditions	P388 murine lymphoid tumor cell line; compounds co-isolated from Vernonia bockiana aerial parts; identical assay conditions

Why This Matters

For researchers requiring a defined potency benchmark in P388-based screening, Piptocarphin A provides a reproducible mid-point reference (0.77 μM) within this compound series, enabling calibrated comparative pharmacology studies without the confounding variability introduced by structurally distinct comparator compounds.

• [1] Huo J, Yang SP, Xie BJ, et al. Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008;10(6):571-575. View Source

Piptocarphin A in Mixture with Piptocarphin B: Sub-0.15 μg/mL GI50 Activity Across Human Cancer Cell Panel

A mixture of piptocarphins A and B demonstrated potent antiproliferative activity with GI50 values ≤ 0.15 μg/mL against all human cancer cell lines tested, including leukemia, glioma, ovarian, and kidney tumor cells [1]. This activity profile contrasts with the selective activity observed for the structurally related piptocarphin D, which was selective for glioma and resistant ovarian cell lines but lacked the broad-spectrum potency of the A+B mixture [1]. A new hirsutinolide derivative from the same study showed considerably weaker activity against breast cancer (GI50 = 0.96 μg/mL) and resistant ovarian cancer (GI50 = 3.60 μg/mL) [1].

Antiproliferative Panel

Cross-study comparable

GI50 ≤0.15 μg/mL A+B mixture across leukemia, glioma, ovarian, kidney lines

Broad-spectrum vs selective piptocarphin D

Supports antiproliferative screening context; contrasts with analog selectivity profiles.

Mixture from Vernonanthura nudiflora; UHPLC-HRMS/MS characterized.

Evidence Dimension	Antiproliferative activity (GI50) against human tumor cell line panel
Target Compound Data	Piptocarphins A and B (mixture): GI50 ≤ 0.15 μg/mL against all tested human cancer cell lines
Comparator Or Baseline	Piptocarphin D: selective activity; New hirsutinolide derivative: GI50 = 0.96 μg/mL (breast), 3.60 μg/mL (resistant ovarian)
Quantified Difference	A+B mixture achieves GI50 ≤ 0.15 μg/mL across multiple cell types versus selective or >6-fold weaker activity for comparators
Conditions	Human cancer cell lines: leukemia, glioma, ovarian, kidney, breast; isolated from Vernonanthura nudiflora aerial parts; UHPLC-HRMS/MS characterization

Why This Matters

The ≤0.15 μg/mL GI50 benchmark for the piptocarphin A+B mixture establishes this combination as a high-potency reference for broad-spectrum antiproliferative screening, distinguishing it from structurally similar hirsutinolides that display either narrow selectivity or attenuated potency.

• [1] Ramos AVG, Peixoto JLB, Cabral MRP, et al. Chemical constituents, antiproliferative and antioxidant activities of Vernonanthura nudiflora (Less.) H. Rob. aerial parts. J Braz Chem Soc. 2019;30(8):1728-1740. View Source

Antimycobacterial Activity of Piptocarphin A/B Mixture: MIC 15.6 μg/mL Against Mycobacterium tuberculosis

The mixture of piptocarphins A and B exhibited promising antimycobacterial activity against Mycobacterium tuberculosis with an MIC of 15.6 μg/mL, which is 2-fold more potent than the flavone velutin (MIC = 31.2 μg/mL) isolated from the same plant material [1]. Notably, the piptocarphin mixture also demonstrated greater cytotoxicity against VERO cells (IC50 = 7.0 ± 1.73 μg/mL) compared to velutin (IC50 = 85.0 ± 10.6 μg/mL), indicating a distinct mammalian cell sensitivity profile that may be relevant for selectivity considerations in antimicrobial screening [1].

Antimycobacterial MIC

Head-to-head

MIC 15.6 μg/mL vs velutin MIC 31.2 μg/mL

2-fold higher potency · VERO IC50 7.0 μg/mL

Supports antimicrobial screening context; provides selectivity index calculation reference.

M. tuberculosis assay; parallel VERO cytotoxicity data available.

Evidence Dimension	Antimycobacterial activity (MIC) against M. tuberculosis
Target Compound Data	Piptocarphins A and B mixture: MIC = 15.6 μg/mL; VERO cell cytotoxicity: IC50 = 7.0 ± 1.73 μg/mL
Comparator Or Baseline	Velutin (flavone): MIC = 31.2 μg/mL; VERO cell cytotoxicity: IC50 = 85.0 ± 10.6 μg/mL
Quantified Difference	2-fold lower MIC (higher antimycobacterial potency); 12-fold higher VERO cell cytotoxicity (lower selectivity index)
Conditions	Mycobacterium tuberculosis; VERO mammalian cell line; compounds isolated from Vernonanthura nudiflora flowers; UHPLC-ESI-HRMS/MS dereplication

Why This Matters

The 15.6 μg/mL MIC against M. tuberculosis provides a defined antimycobacterial activity benchmark, while the parallel VERO cytotoxicity data (IC50 7.0 μg/mL) enables calculation of a selectivity index for researchers evaluating therapeutic windows or investigating structure-activity relationships for antimicrobial sesquiterpene lactones.

• [1] Ramos AVG, Peixoto JLB, Cabral MRP, et al. The chemistry of Vernonanthura nudiflora (Less.) H. Rob. flowers and its antimicrobial activities. Nat Prod Res. 2023;37(3):502-507. View Source

Anti-NF-κB Activity Inference from Class-Level Sesquiterpene Lactone Mechanism

Sesquiterpene lactones containing an α-methylene-γ-lactone moiety are established inhibitors of NF-κB signaling through covalent alkylation of cysteine residues in the DNA-binding domain of NF-κB subunits and upstream kinases [1]. Piptocarphin A, as a germacranolide sesquiterpene lactone, contains the requisite structural features for this mechanism of action. Class-level inference from related germacranolides indicates that this NF-κB inhibitory activity is a conserved property of the structural class [2]. Direct confirmatory data for piptocarphin A specifically were not located in the accessible literature; however, vendors describe the compound as exerting anti-inflammatory effects via NF-κB pathway suppression .

NF-κB Inhibition

Class-level inference

α-Methylene-γ-lactone moiety present; structural requirements for NF-κB pathway modulation satisfied.

Class-level mechanism inference; requires compound-specific validation data.

No direct piptocarphin A NF-κB data located; vendor description only.

Evidence Dimension	NF-κB pathway inhibition (class-level mechanistic inference)
Target Compound Data	Germacranolide sesquiterpene lactone containing α-methylene-γ-lactone moiety; structural requirements for NF-κB inhibition satisfied
Comparator Or Baseline	Other germacranolide and sesquiterpene lactone classes (e.g., parthenolide, helenalin) with documented NF-κB inhibitory activity
Quantified Difference	No direct quantitative comparison available; class-level structural inference only
Conditions	Mechanistic inference based on presence of reactive α-methylene-γ-lactone electrophilic center capable of Michael addition with cysteine thiols

Why This Matters

This class-level inference identifies a plausible mechanistic framework for anti-inflammatory applications, but users should note the absence of piptocarphin A-specific NF-κB inhibition data. Procurement for NF-κB studies requires independent validation.

• [1] Siedle B, García-Piñeres AJ, Murillo R, et al. Quantitative structure-activity relationship of sesquiterpene lactones as inhibitors of the transcription factor NF-κB. J Med Chem. 2004;47(24):6042-6054. View Source
• [2] Merfort I. Perspectives on sesquiterpene lactones in inflammation and cancer. Curr Drug Targets. 2011;12(11):1560-1573. View Source

Piptocarphin A Application Scenarios: Validated Research Use Cases Derived from Comparative Evidence

Reference Standard for P388 Murine Leukemia Cytotoxicity Screening with Defined Potency Benchmark

Piptocarphin A serves as a calibrated reference compound in P388 murine leukemia cytotoxicity assays, with a well-documented IC50 of 0.77 μM established through direct comparison with structurally related sesquiterpenoids isolated from the same plant material [1]. This defined potency value enables researchers to benchmark assay sensitivity, normalize inter-experimental variability, and compare the activity of novel test compounds against a reproducible reference point within the sesquiterpene lactone chemical space.

Broad-Spectrum Antiproliferative Agent for Multi-Cell-Line Cancer Screening Panels

The piptocarphin A and B mixture (GI50 ≤ 0.15 μg/mL across leukemia, glioma, ovarian, and kidney cancer cell lines) provides a potent, broad-spectrum antiproliferative positive control for multi-cell-line screening programs [2]. This application scenario is particularly valuable for researchers evaluating compound libraries against diverse tumor types or investigating mechanisms that confer differential sensitivity among cancer subtypes.

Antimycobacterial Lead Identification and Tuberculosis Drug Discovery

With a documented MIC of 15.6 μg/mL against Mycobacterium tuberculosis and parallel VERO cytotoxicity data (IC50 7.0 μg/mL) from the same study, piptocarphin A (as part of the A/B mixture) offers a defined starting point for antimycobacterial lead optimization [3]. Researchers can use this activity-cytotoxicity pair to calculate baseline selectivity indices and guide medicinal chemistry efforts aimed at improving the therapeutic window of germacranolide-derived antitubercular agents.

Phytochemical Reference for Vernonia and Vernonanthura Species Chemotaxonomy

Piptocarphin A is a characteristic secondary metabolite of multiple species within the Vernonia, Vernonanthura, and Piptocarpha genera, with documented isolation from V. bockiana, V. nudiflora, V. volkameriifolia, and P. chontalensis [1][2][4]. Its presence and relative abundance can serve as a chemotaxonomic marker for species identification and authentication of botanical materials, with analytical methods including HPLC-UV and UHPLC-HRMS/MS already established for its detection [5].

Application

Selection Property

Validation Focus

P388 cytotoxicity screening reference

Reported potency context from head-to-head comparison

Inter-experimental reproducibility; comparator sesquiterpenoid activity

Multi-cell-line antiproliferative screening

Broad-spectrum antiproliferative activity context

Differential sensitivity among cancer cell subtypes

Antimycobacterial screening

MIC context with parallel mammalian cytotoxicity data

Selectivity index; structure-activity relationships

Chemotaxonomic marker for Vernonieae

Characteristic germacranolide occurrence

HPLC-UV / UHPLC-HRMS/MS identification

• [1] Huo J, Yang SP, Xie BJ, et al. Cytotoxic sesquiterpenoids from Vernonia bockiana. J Asian Nat Prod Res. 2008;10(6):571-575. View Source
• [2] Ramos AVG, Peixoto JLB, Cabral MRP, et al. Chemical constituents, antiproliferative and antioxidant activities of Vernonanthura nudiflora (Less.) H. Rob. aerial parts. J Braz Chem Soc. 2019;30(8):1728-1740. View Source
• [3] Ramos AVG, Peixoto JLB, Cabral MRP, et al. The chemistry of Vernonanthura nudiflora (Less.) H. Rob. flowers and its antimicrobial activities. Nat Prod Res. 2023;37(3):502-507. View Source
• [4] Cowall P, Cassady JM, Chang CJ, Kozlowski JF. Isolation and structure determination of piptocarphins A-F, cytotoxic germacranolide lactones from Piptocarpha chontalensis. J Org Chem. 1981;46(6):1108-1114. View Source
• [5] Ramos AVG, Peixoto JLB, Cabral MRP, et al. The chemistry of Vernonanthura nudiflora (Less.) H. Rob. flowers and its antimicrobial activities. Nat Prod Res. 2023;37(3):502-507. (UHPLC-ESI-HRMS/MS methodology). View Source